Cas no 1602144-64-8 (2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride)

2-Chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride is a highly reactive organic intermediate primarily used in the synthesis of specialty chemicals, pharmaceuticals, and agrochemicals. Its key structural features—a benzoyl chloride core with chlorosulfonyl and chloro substituents—impart strong electrophilic character, making it valuable for acylations and sulfonylation reactions. The compound's reactivity allows for precise functionalization in complex molecular frameworks. Its stability under controlled conditions ensures consistent performance in multistep syntheses. Due to its versatility, it serves as a critical building block for derivatives requiring tailored sulfonyl or carbonyl functionalities. Proper handling under inert conditions is recommended to preserve its reactivity and prevent hydrolysis.
2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride structure
1602144-64-8 structure
Product Name:2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride
CAS No:1602144-64-8
MF:C8H5Cl3O3S
MW:287.547498464584
MDL:MFCD31420883
CID:5245980
PubChem ID:116739949
Update Time:2026-03-08

2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 2-chloro-5-(chlorosulfonyl)-3-methyl-
    • 2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride
    • MDL： MFCD31420883
    • Inchi： 1S/C8H5Cl3O3S/c1-4-2-5(15(11,13)14)3-6(7(4)9)8(10)12/h2-3H,1H3
    • InChI Key： UEQAJUPZTQPNDV-UHFFFAOYSA-N
    • SMILES： C(Cl)(=O)C1=CC(S(Cl)(=O)=O)=CC(C)=C1Cl

2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-286590-0.05g
2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride
 1602144-64-8 95.0%
0.05g
 $1056.0 2025-03-19
Enamine
EN300-286590-0.1g
2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride
 1602144-64-8 95.0%
0.1g
 $1106.0 2025-03-19
Enamine
EN300-286590-0.25g
2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride
 1602144-64-8 95.0%
0.25g
 $1156.0 2025-03-19
Enamine
EN300-286590-0.5g
2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride
 1602144-64-8 95.0%
0.5g
 $1207.0 2025-03-19
Enamine
EN300-286590-1.0g
2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride
 1602144-64-8 95.0%
1.0g
 $1256.0 2025-03-19
Enamine
EN300-286590-2.5g
2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride
 1602144-64-8 95.0%
2.5g
 $2464.0 2025-03-19
Enamine
EN300-286590-5.0g
2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride
 1602144-64-8 95.0%
5.0g
 $3645.0 2025-03-19
Enamine
EN300-286590-10.0g
2-chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride
 1602144-64-8 95.0%
10.0g
 $5405.0 2025-03-19
Ambeed
A1087291-1g
2-Chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride
 1602144-64-8 95%
1g
 $898.0 2024-04-23
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01067918-1g
2-Chloro-5-(chlorosulfonyl)-3-methylbenzoyl chloride
 1602144-64-8 95%
1g
 ￥6167.0 2023-04-10

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